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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Disperse Blue
183 in digital textile printing, with a primary focus on applications for polyester and its blends.
This document outlines detailed protocols for ink formulation, fabric preparation, printing, and
post-treatment processes, supported by key performance data.

Introduction to Disperse Blue 183

Disperse Blue 183 is a monoazo disperse dye known for its bright blue hue and excellent
sublimation fastness, making it highly suitable for digital textile printing on synthetic fibers,
particularly polyester.[1][2] Its small molecular size and non-ionic nature allow for the
formulation of stable nanoparticle dispersions necessary for inkjet printing.[3] The dye offers
good light fastness and overall durability, rendering it a popular choice for applications such as
sportswear, apparel, and soft signage.

Data Presentation

Physicochemical Properties of Disperse Blue 183 Inkjet
Ink

A stable and reliable inkjet ink is critical for high-quality digital textile printing. The physical
properties of the ink, such as viscosity, surface tension, pH, and particle size, must be tightly
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controlled to ensure proper jetting from the printhead and optimal interaction with the textile

substrate.
Property Typical Range Rationale
Ensures proper droplet
Viscosity (at 25°C) 2-10 mPas formation and prevents nozzle
clogging.[4][5]
Controls droplet spreading on
Surface Tension 25 - 50 mN/m the fabric and prevents ink
bleeding.[4][5]
Prevents corrosion of the
pH 7.0-9.0 .
printhead components.[3][4]
Essential to prevent nozzle
Particle Size <200 nm clogging and ensure stable

dispersion.[6]

Color Fastness Properties of Disperse Blue 183 on
Polyester

The following table summarizes the typical color fastness ratings of Disperse Blue 183 on
polyester fabric after digital printing and appropriate post-treatment. The ratings are based on a
scale of 1 to 5, with 5 being excellent, except for light fastness, which is rated on a scale of 1 to
8.

Fastness Property ISO Test Method Rating
Light Fastness ISO 105-B02 5-6
Washing Fastness ISO 105-C06 4-5
Sublimation Fastness ISO 105-P0O1 4

Wet Rubbing Fastness ISO 105-X12 4-5
Dry Rubbing Fastness ISO 105-X12 4-5
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Experimental Protocols
Model Ink Formulation for Digital Textile Printing

This protocol describes the preparation of a model water-based inkjet ink containing Disperse
Blue 183 suitable for printing on polyester fabrics.

Materials:

Disperse Blue 183 (press cake or powder)

Dispersing agent (e.g., anionic polymer)

Humectant (e.g., ethylene glycol, glycerol)

Surfactant (e.g., non-ionic surfactant)

pH adjuster (e.g., triethanolamine)

Deionized water

Equipment:

High-speed disperser or bead mill

Magnetic stirrer

pH meter

Viscometer

Tensiometer

Particle size analyzer

Filtration system (0.22 um)
Procedure:

» Dye Dispersion:
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o In a beaker, combine the Disperse Blue 183 (5-15% by weight), dispersing agent (2-5%
by weight), and a portion of the deionized water.

o Disperse the mixture using a high-speed disperser or bead mill until the desired particle
size distribution is achieved (typically < 200 nm).

¢ Ink Formulation:

o In a separate vessel, combine the humectant (20-30% by weight), surfactant (1-2% by
weight), and the remaining deionized water.

o Slowly add the dye dispersion to the humectant mixture while stirring.
o Adjust the pH of the ink to the desired range (7.0-9.0) using a pH adjuster.
e Quality Control:

o Measure the viscosity, surface tension, and particle size of the final ink to ensure they are
within the specified ranges.

o Filter the ink through a 0.22 um filter to remove any large particles or agglomerates.

Fabric Pre-treatment for Polyester

Pre-treatment of polyester fabric is crucial for achieving sharp prints and vibrant colors. This
step involves applying a coating that controls ink absorption and prevents bleeding.

Materials:

Water-soluble polymer (e.g., sodium alginate, carboxymethyl cellulose) (1-5% by weight)

Porous inorganic nanopatrticles (e.qg., silica) (2-3% by weight)

Surfactant (0.1-2% by weight)

Deionized water

Equipment:
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e Padding machine or sprayer

e Drying oven or stenter

Procedure:

o Pre-treatment Solution Preparation:

o Dissolve the water-soluble polymer, porous inorganic nanoparticles, and surfactant in
deionized water with stirring to form a homogeneous solution.

e Application:

o Apply the pre-treatment solution to the polyester fabric using a padding machine or a
sprayer to achieve a wet pick-up of 50-90%.

e Drying:

o Dry the treated fabric in an oven or stenter at 50-80°C.

Digital Printing and Fixation

This protocol outlines the digital printing process and the subsequent heat fixation (sublimation)
step.

Equipment:

o Piezoelectric inkjet printer
e Heat press or calender
Procedure:

e Printing:

o Print the desired design onto the pre-treated polyester fabric using the prepared Disperse
Blue 183 inkjet ink.

o Fixation (Sublimation):
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o After printing, fix the dye to the fabric using a heat press or calender at a temperature of
180-220°C for 30-90 seconds.[7] During this process, the disperse dye sublimates and
penetrates the polyester fibers, forming a permanent bond.

Post-treatment: Reduction Clearing

Reduction clearing is a critical post-treatment step to remove any unfixed dye from the fabric
surface, thereby improving wash fastness and preventing color bleeding.

Materials:

o Sodium hydrosulfite (reducing agent)
e Sodium hydroxide (alkali)

» Non-ionic detergent

Equipment:

e Washing machine or winch

Procedure:

Reduction Clearing Bath:

o Prepare a bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L
non-ionic detergent.

Treatment:

o Treat the printed and fixed fabric in this bath at 60-80°C for 10-20 minutes.

Rinsing:

o Thoroughly rinse the fabric with hot and then cold water to remove any residual chemicals
and unfixed dye.

Drying:
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o Dry the fabric.

Visualizations
Digital Textile Printing Workflow for Disperse Blue 183
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Caption: Workflow for digital textile printing with Disperse Blue 183.
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Caption: Sublimation and diffusion of Disperse Blue 183 into polyester fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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textile-printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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